4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide

• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 4-[(E)-[(E)-3-(furan-2-yl)prop-2-enylidene]amino]-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H18N4O4S/c1-23-14-10-12(11-15(24-2)16(14)25-3)17-20-21-18(27)22(17)19-8-4-6-13-7-5-9-26-13/h4-11H,1-3H3,(H,21,27)/b6-4+,19-8+
• InChI Key: KUQCTFUMFJUOMT-LKIKGXGASA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C2=NNC(=S)N2/N=C/C=C/C3=CC=CO3
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NNC(=S)N2N=CC=CC3=CC=CO3

Description

4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide is a complex organic compound with a molecular formula of C18H18N4O4S and a molecular weight of 386.433 g/mol . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .

Preparation Methods

The synthetic routes and reaction conditions for 4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide are not extensively documented in the available literature. it is typically synthesized through a series of organic reactions involving the appropriate starting materials and reagents under controlled conditions . Industrial production methods for this compound are not well-established due to its rarity and specialized use in research.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It may react with oxidizing agents to form oxidized derivatives.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new compounds.

Biology: The compound may be used in studies involving enzyme inhibition and protein interactions.

Mechanism of Action

The mechanism of action for 4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are not well-characterized in the available literature .

Comparison with Similar Compounds

Similar compounds to 4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide include:

• 4-{[(E,2E)-3-(2-Furyl)-2-methyl-2-propenylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide
• 4-{[(E,2E)-3-(2-Furyl)-2-propenylidene]amino}-5-(3-methoxyphenyl)-4H-1,2,4-triazol-3-YL hydrosulfide

These compounds share similar structural features but differ in their substituents, which can lead to variations in their chemical and biological properties.